![molecular formula C20H23N3O B4748892 2-(1H-benzimidazol-2-yl)-N-hexylbenzamide](/img/structure/B4748892.png)
2-(1H-benzimidazol-2-yl)-N-hexylbenzamide
Overview
Description
2-(1H-benzimidazol-2-yl)-N-hexylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly used in the synthesis of various organic molecules and has been found to have potential therapeutic effects.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-yl)-N-hexylbenzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer progression. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In pre-clinical models, this compound has been found to reduce inflammation and inhibit the growth and progression of cancer cells. It has also been found to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1H-benzimidazol-2-yl)-N-hexylbenzamide in lab experiments is its potential therapeutic effects. This compound has been found to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research and development of 2-(1H-benzimidazol-2-yl)-N-hexylbenzamide. One potential direction is the development of this compound as a therapeutic agent for the treatment of inflammation and cancer. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Additionally, future research may focus on improving the solubility of this compound in water to make it more accessible for use in experiments.
Scientific Research Applications
2-(1H-benzimidazol-2-yl)-N-hexylbenzamide has been found to have potential applications in scientific research. It is commonly used as a building block in the synthesis of various organic molecules, including potential therapeutic agents. This compound has been found to have anti-inflammatory and anti-cancer properties and has been studied extensively in pre-clinical models.
properties
IUPAC Name |
2-(1H-benzimidazol-2-yl)-N-hexylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O/c1-2-3-4-9-14-21-20(24)16-11-6-5-10-15(16)19-22-17-12-7-8-13-18(17)23-19/h5-8,10-13H,2-4,9,14H2,1H3,(H,21,24)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOUBVYFVNUHHIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC(=O)C1=CC=CC=C1C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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